6-Amino-1,3-dimethyl-5-[2-(pyridin-2-ylsulfanyl)acetyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• CAS No.: 863421-32-3
• Product Name: 6-Amino-1,3-dimethyl-5-[2-(pyridin-2-ylsulfanyl)acetyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol
• IUPAC Name: 6-amino-1,3-dimethyl-5-(2-pyridin-2-ylsulfanylacetyl)pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C13H14N4O3S/c1-16-11(14)10(12(19)17(2)13(16)20)8(18)7-21-9-5-3-4-6-15-9/h3-6H,7,14H2,1-2H3
• Standard InChIKey: UWXHGWIWBWQJNU-UHFFFAOYSA-N
• SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=O)CSC2=CC=CC=N2)N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=O)CSC2=CC=CC=N2)N
• Appearance: Solid powder
• Description: TM6089 is an inhibitor of PHD that acts by stabilizing HIF activity in vitro.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TM6089; TM-6089; TM 6089
• Reference: 1: Nangaku M, Izuhara Y, Takizawa S, Yamashita T, Fujii-Kuriyama Y, Ohneda O, Yamamoto M, van Ypersele de Strihou C, Hirayama N, Miyata T. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007 Dec;27(12):2548-54. Epub 2007 Oct 11. PubMed PMID: 17932321.
• PubChem Compound: 2352701
• Last Modified: Nov 11 2021